3-(3,4-dimethoxyphenyl)-2-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19F3N2O3S2/c1-29-17-8-7-15(11-18(17)30-2)27-20(28)19-16(9-10-31-19)26-21(27)32-12-13-3-5-14(6-4-13)22(23,24)25/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: DCESZLDCEAOXSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC4=CC=C(C=C4)C(F)(F)F)OC
• Molecular Formula: C22H19F3N2O3S2
• Molecular Weight: 480.5 g/mol

Description

3-(3,4-dimethoxyphenyl)-2-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H19F3N2O3S2 and its molecular weight is 480.52. The purity is usually 95%.
BenchChem offers high-quality 3-(3,4-dimethoxyphenyl)-2-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,4-dimethoxyphenyl)-2-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-HIV Activity

Researchers have synthesized derivatives of pyrimidin-4(3H)-one, focusing on their potential anti-HIV activity. These derivatives show virus-inhibiting properties against type 1 human immunodeficiency virus (HIV-1) in vitro. The synthesis involved alkylation of thiouracils, resulting in compounds with defined inhibitory concentrations against HIV-1, highlighting their potential as antiviral agents (Novikov, Ozerov, Sim, & Buckheit, 2004).

Anticancer and Anti-angiogenic Properties

A series of thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been prepared as potential anticancer drugs, showing cytotoxicity against various cancer cells. These compounds influence the polymerization of tubulin and the dynamics of microtubule and F-actin cytoskeletons, demonstrating vascular-disrupting and anti-angiogenic activities in vitro and in vivo. Such properties suggest these derivatives as promising candidates for further research in cancer therapy (Gold, Köhler, Lanzloth, Andronache, Anant, Dandawate, Biersack, & Schobert, 2020).

Synthesis and Biological Applications

The compound's derivatives have also been synthesized for various biological applications, including antimicrobial and herbicidal activities. For instance, ZJ0273, a derivative used for weed control in oilseed rape in China, was labeled with tritium and carbon‐14 to study its metabolism, mode of action, environmental behavior, and fate. This highlights the versatility of the compound's derivatives in both agricultural and environmental sciences (Yang, Ye, & Lu, 2008).

Antimicrobial Activity

Novel series of substituted pyrido[2,3-d]pyrimidine systems incorporated with different Schiff's bases and enamine derivatives have been synthesized and evaluated for their in-vitro antimicrobial potency against different gram-positive and gram-negative bacteria. These compounds revealed high efficacy at low concentrations compared to standard antimicrobial agents, demonstrating their potential as potent antimicrobial candidates (Sarhan, Soliman, Saleh, & Nofal, 2021).